Cas no 1361592-19-9 (2,6-Bis(2,3,6-trichlorophenyl)-3-chloropyridine)

• Product Name: 2,6-Bis(2,3,6-trichlorophenyl)-3-chloropyridine
• CAS No: 1361592-19-9
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4966852
• Update Time: 2025-10-28

2,6-Bis(2,3,6-trichlorophenyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,6-trichlorophenyl)-3-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-7-1-3-9(20)15(23)13(7)12-6-5-11(22)17(25-12)14-8(19)2-4-10(21)16(14)24/h1-6H
• InChI Key： YJZVHHTWCQSGSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=CC=C(C=2Cl)Cl)Cl)N=C1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.829043 g/mol
• Monoisotopic Mass: 468.831993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9
• Molecular Weight: 472.4

Additional information on 2,6-Bis(2,3,6-trichlorophenyl)-3-chloropyridine

2,6-Bis(2,3,6-Trichlorophenyl)-3-Chloropyridine: A Comprehensive Overview

CAS No. 1361592-19-9, commonly referred to as 2,6-Bis(2,3,6-Trichlorophenyl)-3-Chloropyridine, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with trichlorophenyl groups at positions 2 and 6, and a chlorine atom at position 3. The molecule's structure contributes to its distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2,6-Bis(2,3,6-Trichlorophenyl)-3-Chloropyridine involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and reducing potential side reactions. These improvements are particularly important for large-scale production, where efficiency and cost-effectiveness are critical factors.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials with tailored properties. For instance, studies have shown that derivatives of this compound can be used to create high-performance polymers with enhanced thermal stability and mechanical strength. These materials find applications in aerospace engineering, electronics, and automotive industries.

In addition to its role in materials science, 2,6-Bis(2,3,6-Trichlorophenyl)-3-Chloropyridine has also gained attention in pharmaceutical research. Researchers have explored its potential as a building block for drug development due to its ability to form stable complexes with biological molecules. Recent studies have demonstrated that certain derivatives of this compound exhibit promising anti-cancer properties by selectively targeting cancer cells while minimizing toxicity to healthy cells.

The environmental impact of this compound has also been a topic of interest among scientists and regulatory bodies. While it is not classified as a hazardous substance under current regulations, its production and use require careful handling to prevent any unintended environmental release. Efforts are ongoing to develop eco-friendly synthesis methods and waste management strategies that align with sustainable development goals.

From an analytical perspective, the characterization of CAS No. 1361592-19-9 has benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring its quality for various applications.

In conclusion, 2,6-Bis(2,3,6-Trichlorophenyl)-3-Chloropyridine, or CAS No. 1361592-19-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in scientific research and industrial processes alike. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping future innovations across various fields.